Cas no 1604442-56-9 (5-methyl-3-(2S)-pyrrolidin-2-yl-1H-1,2,4-triazole)

5-Methyl-3-(2S)-pyrrolidin-2-yl-1H-1,2,4-triazole is a heterocyclic compound featuring a triazole core substituted with a methyl group and a chiral pyrrolidine moiety. Its stereospecific (2S) configuration enhances its potential for selective interactions in biological or catalytic applications. The triazole ring contributes to stability and hydrogen-bonding capacity, while the pyrrolidine group introduces conformational rigidity and basicity. This structure makes it a valuable intermediate in medicinal chemistry, particularly for designing enzyme inhibitors or receptor modulators. Its well-defined chirality also supports asymmetric synthesis applications. The compound’s balanced lipophilicity and polarity further improve its suitability for pharmacokinetic optimization in drug development.

5-methyl-3-(2S)-pyrrolidin-2-yl-1H-1,2,4-triazole structure

1604442-56-9 structure

Product Name:5-methyl-3-(2S)-pyrrolidin-2-yl-1H-1,2,4-triazole

CAS No:1604442-56-9

MF:C₇H₁₂N₄

MW:152.196980476379

CID:5699907

PubChem ID:94191718

Update Time:2025-10-22

5-methyl-3-(2S)-pyrrolidin-2-yl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

- 1H-1,2,4-Triazole, 3-methyl-5-(2S)-2-pyrrolidinyl-
- 5-Methyl-3-[(2S)-pyrrolidin-2-yl]-1H-1,2,4-triazole
- 5-methyl-3-(2S)-pyrrolidin-2-yl-1H-1,2,4-triazole
- Inchi： 1S/C7H12N4/c1-5-9-7(11-10-5)6-3-2-4-8-6/h6,8H,2-4H2,1H3,(H,9,10,11)/t6-/m0/s1
- InChI Key： NYWMQSMKGVCQED-LURJTMIESA-N
- SMILES： N1CCC[C@H]1C1=NNC(C)=N1

Computed Properties

Exact Mass: 152.106196400g/mol
Monoisotopic Mass: 152.106196400g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 53.6Å²

Experimental Properties

Density: 1.170±0.06 g/cm3(Predicted)
Boiling Point: 362.7±31.0 °C(Predicted)
pka: 12.01±0.10(Predicted)

5-methyl-3-(2S)-pyrrolidin-2-yl-1H-1,2,4-triazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1697767-0.05g	5-methyl-3-[(2S)-pyrrolidin-2-yl]-1H-1,2,4-triazole	1604442-56-9	0.05g	$707.0	2023-09-20
Enamine	EN300-1697767-0.1g	5-methyl-3-[(2S)-pyrrolidin-2-yl]-1H-1,2,4-triazole	1604442-56-9	0.1g	$741.0	2023-09-20
Enamine	EN300-1697767-0.25g	5-methyl-3-[(2S)-pyrrolidin-2-yl]-1H-1,2,4-triazole	1604442-56-9	0.25g	$774.0	2023-09-20
Enamine	EN300-1697767-0.5g	5-methyl-3-[(2S)-pyrrolidin-2-yl]-1H-1,2,4-triazole	1604442-56-9	0.5g	$809.0	2023-09-20
Enamine	EN300-1697767-1.0g	5-methyl-3-[(2S)-pyrrolidin-2-yl]-1H-1,2,4-triazole	1604442-56-9	1g	$842.0	2023-06-04
Enamine	EN300-1697767-2.5g	5-methyl-3-[(2S)-pyrrolidin-2-yl]-1H-1,2,4-triazole	1604442-56-9	2.5g	$1650.0	2023-09-20
Enamine	EN300-1697767-5.0g	5-methyl-3-[(2S)-pyrrolidin-2-yl]-1H-1,2,4-triazole	1604442-56-9	5g	$2443.0	2023-06-04
Enamine	EN300-1697767-10.0g	5-methyl-3-[(2S)-pyrrolidin-2-yl]-1H-1,2,4-triazole	1604442-56-9	10g	$3622.0	2023-06-04
Enamine	EN300-1697767-1g	5-methyl-3-[(2S)-pyrrolidin-2-yl]-1H-1,2,4-triazole	1604442-56-9	1g	$842.0	2023-09-20
Enamine	EN300-1697767-5g	5-methyl-3-[(2S)-pyrrolidin-2-yl]-1H-1,2,4-triazole	1604442-56-9	5g	$2443.0	2023-09-20

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Additional information on 5-methyl-3-(2S)-pyrrolidin-2-yl-1H-1,2,4-triazole

Comprehensive Overview of 5-methyl-3-(2S)-pyrrolidin-2-yl-1H-1,2,4-triazole (CAS No. 1604442-56-9): Structure, Applications, and Research Insights

The compound 5-methyl-3-(2S)-pyrrolidin-2-yl-1H-1,2,4-triazole (CAS No. 1604442-56-9) is a heterocyclic organic molecule featuring a unique fusion of a 1,2,4-triazole core and a (2S)-pyrrolidine moiety. This structural combination has garnered significant attention in pharmaceutical and agrochemical research due to its potential bioactivity. The 1,2,4-triazole scaffold is renowned for its versatility in drug design, often associated with antimicrobial, antiviral, and anti-inflammatory properties, while the pyrrolidine ring enhances stereochemical specificity, a critical factor in modern drug discovery.

Recent studies highlight the growing interest in triazole derivatives as key intermediates for small-molecule therapeutics, particularly in oncology and neurology. Researchers are exploring the chiral purity of (2S)-pyrrolidin-2-yl substituents to optimize target binding affinity, a trend aligned with the industry's shift toward enantioselective synthesis. The methyl group at the 5-position further modulates lipophilicity, influencing pharmacokinetic profiles—a hot topic in AI-driven drug design discussions.

From a synthetic chemistry perspective, CAS 1604442-56-9 exemplifies advancements in green chemistry methodologies. Innovations such as catalysis and flow chemistry are being applied to improve yield and reduce waste, addressing sustainability concerns frequently raised in academic forums and patent filings. Analytical techniques like HPLC and NMR are essential for verifying the stereochemical integrity of this compound, a requirement emphasized in ICH guidelines.

The commercial demand for 5-methyl-3-(2S)-pyrrolidin-2-yl-1H-1,2,4-triazole is rising, driven by its inclusion in high-throughput screening libraries. Its molecular weight (181.23 g/mol) and hydrogen bond donor/acceptor count make it a favorable candidate for fragment-based drug discovery—a strategy dominating biotech startup pipelines. Suppliers often highlight its stability under ambient conditions, a practical advantage for global logistics.

Ongoing research explores derivatives of this scaffold for CNS penetration, leveraging the blood-brain barrier permeability of pyrrolidine-containing compounds. Such applications resonate with trending searches on neurodegenerative disease treatments and precision medicine. Meanwhile, computational tools like molecular docking simulations accelerate its repurposing potential, a subject frequently queried in cheminformatics databases.

In conclusion, CAS 1604442-56-9 represents a nexus of medicinal chemistry innovation and industrial applicability. Its dual functionality—bridging heterocyclic reactivity and stereochemical control—positions it as a valuable asset for researchers addressing unmet medical needs through rational drug design.